Benzoic acid, 2-[[[[(5S)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]amino]carbonyl]-
CAS No.: 1365267-37-3
Cat. No.: VC2843150
Molecular Formula: C22H21N3O7
Molecular Weight: 439.4 g/mol
* For research use only. Not for human or veterinary use.
![Benzoic acid, 2-[[[[(5S)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]amino]carbonyl]- - 1365267-37-3](/images/structure/VC2843150.png)
Specification
CAS No. | 1365267-37-3 |
---|---|
Molecular Formula | C22H21N3O7 |
Molecular Weight | 439.4 g/mol |
IUPAC Name | 2-[[(5S)-2-oxo-3-[4-(3-oxomorpholin-4-yl)phenyl]-1,3-oxazolidin-5-yl]methylcarbamoyl]benzoic acid |
Standard InChI | InChI=1S/C22H21N3O7/c26-19-13-31-10-9-24(19)14-5-7-15(8-6-14)25-12-16(32-22(25)30)11-23-20(27)17-3-1-2-4-18(17)21(28)29/h1-8,16H,9-13H2,(H,23,27)(H,28,29)/t16-/m0/s1 |
Standard InChI Key | OXEFOWVRNIRGLF-INIZCTEOSA-N |
Isomeric SMILES | C1COCC(=O)N1C2=CC=C(C=C2)N3C[C@@H](OC3=O)CNC(=O)C4=CC=CC=C4C(=O)O |
SMILES | C1COCC(=O)N1C2=CC=C(C=C2)N3CC(OC3=O)CNC(=O)C4=CC=CC=C4C(=O)O |
Canonical SMILES | C1COCC(=O)N1C2=CC=C(C=C2)N3CC(OC3=O)CNC(=O)C4=CC=CC=C4C(=O)O |
Introduction
Benzoic acid, 2-[[[[(5S)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]amino]carbonyl]-, with the CAS number 1365267-37-3, is a complex organic compound used as an intermediate in the synthesis of certain pharmaceuticals. This compound is particularly noted for its role in the production of impurities related to Rivaroxaban, a direct Factor Xa inhibitor used as an anticoagulant .
Synonyms and Related Compounds
This compound is known by several synonyms, including Rivaroxaban Impurity 16, Rivaroxaban Impurity 31, and RVX III impurity 4 .
Uses and Applications
Benzoic acid, 2-[[[[(5S)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]amino]carbonyl]-, is primarily used as an intermediate in the synthesis of Bis-[Des(5-Chloro-2-carboxythienyl)] Rivaroxaban Phthalamide, which is an impurity of Rivaroxaban . Rivaroxaban is a potent and selective direct Factor Xa inhibitor used to prevent and treat thrombosis .
Storage and Handling
The compound should be stored at -20°C to maintain its stability .
Research Findings
Research on this compound is focused on its role in pharmaceutical synthesis, particularly in relation to Rivaroxaban. The compound's unique structure, featuring an oxazolidine core and a morpholine substituent, contributes to its specific properties and applications in medicinal chemistry.
Data Table
Property | Value |
---|---|
CAS Number | 1365267-37-3 |
Molecular Formula | C22H21N3O7 |
Molecular Weight | 439.42 g/mol |
Density | 1.419 ± 0.06 g/cm³ |
Boiling Point | 803.8 ± 65.0 °C |
pKa | 3.48 ± 0.36 |
Storage Condition | -20°C |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume